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Compound of Interest

Compound Name: Tripropyl phosphate-d21

cat. No.: B579871

An In-Depth Technical Guide to Tripropyl Phosphate-d21 For Researchers, Scientists, and
Drug Development Professionals

Introduction

Tripropyl phosphate-d21 (TPP-d21) is the deuterated analog of tripropyl phosphate (TPP), an
organophosphorus compound used as a flame retardant and plasticizer[1]. The incorporation of
21 deuterium atoms into the molecular structure makes TPP-d21 an invaluable tool in analytical
and research settings. Its primary application lies in its use as an internal standard for
guantitative analysis by mass spectrometry (GC-MS or LC-MS) and nuclear magnetic
resonance (NMR) spectroscopy[2]. The significant mass difference between TPP-d21 and its
non-deuterated counterpart allows for precise and accurate quantification in complex matrices,
a technique known as isotope dilution mass spectrometry. This guide provides a

comprehensive overview of the molecular weight and key technical data for Tripropyl
phosphate-d21.

Physicochemical Properties

The fundamental characteristics of Tripropyl phosphate-d21 and its non-deuterated form are
summarized below. This data is essential for its application in experimental design.
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Property Tripropyl phosphate-d21 Tripropyl phosphate
Molecular Weight 245.36 g/mol [2][3]1[4] 224.23 g/mol [1][5][6]
Monoisotopic Mass 245.2496 Da[4] 224.1177 Da[6]
Molecular Formula CoD2104P[2][3][4] CoH2104P[5][7][8]
CAS Number 1219794-92-9[2][3][4] 513-08-6[1][5][7]
Purity >98%|[3] >97% - 99%[1][5]
Appearance (.Zok.)rless to light yellow Liquid[1]

liquid[2]
Density Not specified 1.012 g/mL at 25 °C[1]
Boiling Point Not specified 120-122 °C at 10 mmHg[1]
Refractive Index Not specified n20/D 1.416[1]

Experimental Protocols

The utility of Tripropyl phosphate-d21 as an internal standard is contingent on its accurate
and reproducible preparation in solution. Below are detailed methodologies for preparing stock
solutions for various research applications[2].

Stock Solution Preparation in DMSO

» Objective: To prepare a high-concentration stock solution for further dilution.
e Method:

o Use newly opened, anhydrous Dimethyl Sulfoxide (DMSO) to avoid solubility issues due to
its hygroscopic nature.

o To achieve a concentration of 100 mg/mL, add the appropriate mass of Tripropyl
phosphate-d21 to the required volume of DMSO.

o If necessary, use ultrasonic agitation to ensure complete dissolution.
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o Storage: Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month in
a sealed container, protected from moisture[2].

Preparation of Working Solutions for In Vivo Studies

The following protocols yield a 2.5 mg/mL working solution from a 25 mg/mL DMSO stock
solution.

e Protocol A: PEG300, Tween-80, and Saline Formulation

[e]

Take 100 pL of the 25 mg/mL DMSO stock solution.

o

Add it to 400 pL of PEG300 and mix thoroughly.

[¢]

Add 50 pL of Tween-80 and continue mixing until the solution is homogeneous.

[¢]

Add 450 L of saline to reach a final volume of 1 mL.
e Protocol B: SBE-B-CD in Saline Formulation
o Take 100 pL of the 25 mg/mL DMSO stock solution.
o Add it to 900 pL of a 20% SBE-B-CD (Sulfobutylether-B-cyclodextrin) solution in saline.
o Mix thoroughly until a clear solution is obtained.
e Protocol C: Corn Oil Formulation
o Take 100 pL of the 25 mg/mL DMSO stock solution.
o Add it to 900 L of corn oil.

o Mix until the solution is homogeneous. This formulation should be used cautiously for
dosing periods exceeding two weeks[2].

Visualization of Experimental Workflow and
Concepts
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Diagrams created using the DOT language provide clear visual representations of workflows
and logical relationships relevant to the use of Tripropyl phosphate-d21.
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Figure 1.Workflow for analyte quantification using TPP-d21 as an internal standard.
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Figure 2.Conceptual diagram of isotope dilution mass spectrometry using TPP-d21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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